N-1,3-benzodioxol-5-yl-2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1(4H)-yl]acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C29H26N2O7/c1-3-35-20-8-5-18(6-9-20)28(33)23-15-31(24-11-10-21(36-4-2)14-22(24)29(23)34)16-27(32)30-19-7-12-25-26(13-19)38-17-37-25/h5-15H,3-4,16-17H2,1-2H3,(H,30,32)
• InChI Key: PINVZCJJPQEXGJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)OCC)CC(=O)NC4=CC5=C(C=C4)OCO5
• Molecular Formula: C29H26N2O7
• Molecular Weight: 514.5 g/mol

Description

“N-1,3-benzodioxol-5-yl-2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1(4H)-yl]acetamide” is a chemical compound with the molecular formula C29H26N2O7. It has an average mass of 514.526 Da and a monoisotopic mass of 514.174011 Da.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple functional groups. It includes a benzodioxol group, an ethoxy group, a benzoyl group, and a quinolinyl group.

Scientific Research Applications

Antitumor Activity

Research on novel series of 3-benzyl-substituted-4(3H)-quinazolinones, which share a structural motif with the compound , demonstrated significant in vitro antitumor activity. These compounds showed broad-spectrum antitumor activities, with some being 1.5–3.0 times more potent compared to the positive control 5-FU. This suggests the potential for similar compounds, possibly including N-1,3-benzodioxol-5-yl-2-[6-ethoxy-3-(4-ethoxybenzoyl)-4-oxoquinolin-1(4H)-yl]acetamide, to serve as templates for developing new antitumor agents (Ibrahim A. Al-Suwaidan et al., 2016).

Antibacterial Agents

Another study focused on the synthesis and characterization of novel N-(benzo[d]thiazol-2-yl)-2-(2-(6-chloroquinolin-4-yl)hydrazinyl)acetamide derivatives, which exhibited broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. This research underscores the potential of quinoline-containing compounds in the development of new antibacterial agents, indicating the relevance of similar structures for antimicrobial applications (Manoj N. Bhoi et al., 2015).

Src Kinase Inhibitory and Anticancer Activities

Compounds with a thiazolyl N-benzyl-substituted acetamide structure have been synthesized and evaluated for their Src kinase inhibitory and anticancer activities. One such compound showed inhibition of c-Src kinase with significant potency in cell proliferation assays against various cancer cell lines. This highlights the potential of structurally related compounds in cancer research and treatment strategies (Asal Fallah-Tafti et al., 2011).

Anticonvulsant and Antimicrobial Activities

A study on novel derivatives of 3-substituted-2-thioxoquinazolin-4(3H)-ones revealed broad-spectrum activity against various bacteria and fungi, along with potent anticonvulsant activity. This suggests the utility of quinazolinone derivatives in the development of new antimicrobial and anticonvulsant therapies, highlighting a potential area of application for compounds with similar chemical structures (A. Rajasekaran et al., 2013).

Future Directions

The future directions for this compound could involve further optimization to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of similar anticancer molecules.